Cas no 2138186-65-7 (1-(6-bromo-8-methoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine)

• Product Name: 1-(6-bromo-8-methoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine
• CAS No: 2138186-65-7
• MF: C₁₂H₁₆BrNO₂
• MW: 286.164942741394
• CID: 6566929
• PubChem ID: 165461229
• Update Time: 2025-06-09

1-(6-bromo-8-methoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-726730
• 1-(6-bromo-8-methoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine
• 2138186-65-7

• Inchi： 1S/C12H16BrNO2/c1-7(14)9-3-8-4-10(13)5-11(15-2)12(8)16-6-9/h4-5,7,9H,3,6,14H2,1-2H3
• InChI Key： HSAMNYGKEXEUBG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C=1)CC(CO2)C(C)N)OC

Computed Properties

• Exact Mass: 285.03644g/mol
• Monoisotopic Mass: 285.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44.5Ų

Additional information on 1-(6-bromo-8-methoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine

Comprehensive Overview of 1-(6-bromo-8-methoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine (CAS No. 2138186-65-7)

The compound 1-(6-bromo-8-methoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine (CAS No. 2138186-65-7) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. With its distinct benzopyran core and functional groups, this compound is being explored for its potential applications in drug discovery and development. Researchers are particularly interested in its bioactive properties, which may contribute to novel therapeutic approaches for various health conditions.

One of the key features of 1-(6-bromo-8-methoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine is its molecular scaffold, which combines a 6-bromo-8-methoxy substitution pattern with an ethan-1-amine side chain. This combination enhances its potential for targeted interactions with biological systems. The presence of the bromine atom and methoxy group also makes it a valuable candidate for further structure-activity relationship (SAR) studies, a topic frequently searched by chemists and pharmacologists.

In recent years, there has been a growing interest in small-molecule modulators of biological pathways, and 1-(6-bromo-8-methoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine fits into this category. Its potential role in central nervous system (CNS) disorders is a hot topic, as evidenced by the increasing number of searches related to neuroactive compounds and CNS drug development. The compound's ability to cross the blood-brain barrier (BBB) is another area of active investigation, aligning with the current focus on BBB-penetrating molecules in pharmaceutical research.

From a synthetic chemistry perspective, 1-(6-bromo-8-methoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine offers opportunities for derivatization and optimization. Researchers are exploring its use as a building block for more complex structures, which is a common theme in modern drug design strategies. The compound's CAS No. 2138186-65-7 is often referenced in patent literature and academic publications, highlighting its relevance in intellectual property and innovation-driven research.

The pharmacokinetic properties of 1-(6-bromo-8-methoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine are also under scrutiny, particularly its metabolic stability and oral bioavailability. These factors are critical for its potential transition from bench to bedside, a process that is frequently discussed in forums and articles about translational medicine. Additionally, the compound's safety profile and toxicity data are being evaluated to ensure compliance with regulatory standards, a concern often raised by professionals in the pharmaceutical industry.

Another area where 1-(6-bromo-8-methoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine shows promise is in the field of chemical biology. Its ability to interact with specific enzymes or receptors makes it a valuable tool for mechanistic studies and target validation. This aligns with the increasing demand for probe molecules in academic and industrial labs, as seen in search trends related to chemical probes and biological targets.

In summary, 1-(6-bromo-8-methoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine (CAS No. 2138186-65-7) represents a versatile and intriguing compound with broad potential in drug discovery, medicinal chemistry, and chemical biology. Its unique structural features and bioactive potential make it a subject of ongoing research, reflecting the dynamic nature of modern pharmaceutical science. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in discussions about innovative therapeutics and next-generation drugs.